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Compound of Interest

Compound Name: Iridium-192

Cat. No.: B1214195 Get Quote

Technical Support Center: Iridium-192 Sources
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with Iridium-
192 (Ir-192) sources.

Frequently Asked Questions (FAQs)
Q1: What are the initial quality assurance (QA) checks required upon receiving a new Ir-192

source?

A1: Upon receipt of a new Ir-192 source, it is crucial to perform acceptance testing to verify its

integrity and characteristics against the manufacturer's specifications. Key checks include:

Source Identification Verification: Ensure the serial number and physical appearance of the

source and its holder match the accompanying documentation.

Source Strength (Activity) Verification: Independently measure the source's air kerma

strength or activity. This is a critical step to ensure accurate dose delivery in experiments.

The measured value should be compared with the vendor-supplied calibration certificate.[1]

[2] A discrepancy of more than 3% may require further investigation and consultation with the

manufacturer.[1]
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Leak Test: Perform a wipe test to ensure the sealed source is not leaking radioactive

material.[3][4]

Positional Accuracy Check: For sources used in automated systems like high-dose-rate

(HDR) afterloaders, verify the accuracy of the source positioning.[5]

Documentation Review: Confirm that all necessary documentation, including the calibration

certificate and leak test results, has been provided and is in order.

Q2: How often should quality assurance checks be performed on an Ir-192 source?

A2: The frequency of QA checks depends on the specific application and regulatory

requirements. However, a general schedule includes daily, monthly, and quarterly checks,

especially in high-utilization settings like HDR brachytherapy.[1][6]

Daily (before first use): Checks should include safety systems (e.g., door interlocks, radiation

monitors), source exposure indicators, and audio-visual systems.[7][8]

Monthly: More comprehensive checks of the afterloader's functions, including timer accuracy

and source positioning, are recommended.

Quarterly (often coinciding with source exchange): This is the time for a more thorough QA

evaluation, including a re-calibration of the source strength and inspection of the source and

its cable for any signs of wear or damage.[6]

Q3: What is a leak test and why is it important?

A3: A leak test, also known as a wipe test, is a safety procedure to detect any radioactive

contamination due to a breach in the sealed Ir-192 source encapsulation.[3][4] It is critical

because a leaking source can lead to the spread of radioactive material, posing a significant

health risk to personnel and contaminating the work environment. The test involves wiping the

external surface of the source holder and analyzing the wipe sample for any removable

radioactivity.[4][9] Regulatory standards typically define a limit for removable contamination

(e.g., 0.005 microcuries), and exceeding this limit indicates a leaking source that must be

immediately removed from service.[3]

Q4: What are the common methods for measuring the activity of an Ir-192 source?
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A4: The most common and recommended method for accurately measuring the air kerma

strength (related to activity) of an Ir-192 source is by using a calibrated well-type ionization

chamber.[1][2][10] This instrument provides a stable and reproducible measurement

environment. Other methods include:

In-air measurements with a cylindrical ionization chamber: This technique involves

measuring the radiation field at a specific distance from the source.[2][11]

Solid-state phantoms: These offer a highly reproducible geometry for source calibration.[2]

Liquid Scintillation Counting (LSC) and High Purity Germanium (HPGe) detectors: These

methods are also capable of quantifying Ir-192 activity.[12]

It is crucial that the measurement instrumentation is regularly calibrated and traceable to

national standards.[1]
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Issue Possible Causes
Troubleshooting Steps &

Solutions

Measured source activity

significantly differs from the

vendor's certificate (>3%).

1. Incorrect measurement

setup or geometry. 2.

Malfunctioning or uncalibrated

measurement equipment (e.g.,

well-type chamber,

electrometer). 3. Error in the

vendor's calibration. 4. Source

decay not accounted for

correctly.

1. Verify Measurement

Protocol: Double-check the

experimental setup, including

the source holder position and

measurement distance.[1] 2.

Check Equipment Calibration:

Ensure the well-type chamber

and electrometer have a valid

calibration certificate. Perform

a constancy check with a long-

lived reference source (e.g.,

Cs-137).[1] 3. Recalculate

Decay: Verify the decay

calculations using the correct

half-life for Ir-192

(approximately 73.83 days).

[13] 4. Contact Vendor: If the

discrepancy persists after

verifying your procedures,

contact the source vendor for

clarification and a possible

investigation.

Source fails the leak test

(removable contamination

exceeds the limit).

1. Damage to the source

capsule's integrity. 2.

Contamination of the source

holder or transport container

from another source.

1. Immediately Isolate the

Source: Secure the source in a

shielded container and clearly

label it as potentially leaking.

[4] 2. Cease Use: Do not use

the source for any further

experiments.[4] 3. Notify

Radiation Safety Officer

(RSO): Report the incident to

your institution's RSO

immediately. 4.

Decontamination: Follow
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established procedures for

decontaminating the affected

area and personnel under the

guidance of the RSO. 5.

Return to Manufacturer:

Arrange for the safe return of

the leaking source to the

manufacturer for disposal.

Inconsistent or inaccurate

source positioning in an

automated delivery system.

1. Mechanical issue with the

afterloader or guide tubes. 2.

Software glitch in the control

console. 3. Kinked or damaged

source guide tube.

1. Perform Positional Checks:

Use radiographic film or a

specialized diode array to

verify the dwell positions of the

source.[5] 2. Inspect Guide

Tubes: Visually inspect the

guide tubes for any signs of

damage, kinks, or obstructions.

3. Restart System: Power

cycle the control console and

afterloader to rule out a

temporary software issue. 4.

Contact Manufacturer's

Service Engineer: If the

problem persists, do not

attempt to repair the

afterloader yourself. Contact

the manufacturer's qualified

service engineer for

assistance.

Source gets stuck in the guide

tube during an experiment.

1. Kinked or bent guide tube.

2. Obstruction within the guide

tube. 3. Disconnected or

damaged source drive cable.

1. Emergency Stop:

Immediately initiate the

emergency stop procedure for

the delivery system. 2. Do Not

Force Retraction: Do not

attempt to force the source to

retract, as this could damage

the source or cable.[14] 3.

Secure the Area: Evacuate all
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non-essential personnel from

the area and establish a

controlled boundary based on

radiation survey meter

readings.[14] 4. Notify RSO

and Emergency Personnel:

Follow your institution's

emergency procedures for a

stuck source. 5. Use

Emergency Retrieval Tools:

Only trained personnel should

attempt to retrieve the source

using appropriate shielding

and retrieval tools.

Experimental Protocols
Protocol 1: Source Activity Verification using a Well-
Type Ionization Chamber
Objective: To independently verify the air kerma strength of a new Ir-192 source.

Methodology:

Equipment Setup:

Place the calibrated well-type ionization chamber on a stable, level surface.

Connect the chamber to a calibrated electrometer.

Allow the system to warm up according to the manufacturer's instructions.

Constancy Check:

Before measuring the Ir-192 source, measure a long-lived reference source (e.g., Cs-137)

to ensure the system is functioning correctly. The reading should be within established

tolerance levels.[1]
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Source Measurement:

Using appropriate handling tools and shielding, carefully place the Ir-192 source into the

designated holder within the well-type chamber. Ensure the source is positioned at the

reference point of the chamber.

Record the reading from the electrometer after it has stabilized.

Repeat the measurement several times to ensure reproducibility.

Corrections and Calculations:

Apply the necessary correction factors to the electrometer reading, including those for

temperature, pressure, and the electrometer's calibration factor.

Use the calibration coefficient specific to Ir-192 for the well-type chamber to calculate the

air kerma strength.

Comparison:

Compare the calculated air kerma strength with the value provided on the manufacturer's

calibration certificate. The values should agree within a predefined tolerance (typically

±3%).[1]

Protocol 2: Leak Testing of a Sealed Ir-192 Source (Wipe
Test)
Objective: To detect any removable radioactive contamination from the surface of the sealed

source container.

Methodology:

Preparation:

Wear personal protective equipment, including gloves and a lab coat.

Prepare a wipe sample kit, which typically includes filter paper or a cotton swab, a

moistening agent (e.g., distilled water or ethanol), and a labeled container for the sample.
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[4]

Wipe Procedure:

Using tongs or other remote handling tools, carefully wipe the entire accessible surface of

the source holder or the most susceptible areas for leaks, such as welds and joints.[4]

Apply moderate pressure to ensure good contact with the surface.

Sample Analysis:

Place the wipe sample in its labeled container.

Analyze the sample using a sensitive radiation detection instrument, such as a gamma

counter or a liquid scintillation counter.

Interpretation of Results:

The measured activity of the wipe sample should be below the regulatory limit for

removable contamination (e.g., 185 Bq or 0.005 µCi).[3][15]

If the activity exceeds the limit, the source is considered to be leaking, and emergency

procedures must be initiated.
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Caption: Workflow for the acceptance testing of a new Iridium-192 source.
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Caption: Logical steps for responding to a stuck Iridium-192 source emergency.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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